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Compound of Interest

Compound Name: Metaldehyde

Cat. No.: B535048

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of metaldehyde. The information is presented to support research, scientific
analysis, and drug development activities. All quantitative data is summarized in structured
tables for ease of comparison, and detailed methodologies for key experiments are provided.

Core Physicochemical Data

Metaldehyde is a cyclic tetramer of acetaldehyde with the chemical formula CsH160a4.[1][2] It is
a white crystalline solid with a characteristic menthol-like odor.[1][3] The following tables
summarize its key physicochemical properties.

Identifier Value Reference
2,4,6,8-tetramethyl-1,3,5,7-

IUPAC Name [4]
tetroxocane

CAS Number 108-62-3

Chemical Formula CsH1604

Molar Mass 176.212 g/mol

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b535048?utm_src=pdf-interest
https://www.benchchem.com/product/b535048?utm_src=pdf-body
https://www.benchchem.com/product/b535048?utm_src=pdf-body
https://www.acri.gov.tw/Uploads/Item/da51e0bf-473e-4f99-a450-1195049986fd.pdf
https://en.wikipedia.org/wiki/Metaldehyde
https://www.acri.gov.tw/Uploads/Item/da51e0bf-473e-4f99-a450-1195049986fd.pdf
https://store.astm.org/d0093-20.html
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b535048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions Reference

, , 246 °C (475 °F; 519
Melting Point K In sealed tube

Sublimes at 110 to

Boiling Point
120 °C

Density 1.27 g/cm3 At 20 °C
6.6 Pa (5.0 x 102

Vapor Pressure At 25 °C
mmHgQ)

Water Solubility 200 mg/L At 17 °C

222 mg/L At 20 °C

260 mg/L At 30 °C

LogP (Octanol-Water

N o 0.12 At 20 °C
Partition Coefficient)
Flash Point 36 °C (97 °F) Closed cup

Experimental Protocols

The determination of the physicochemical properties of chemical substances is guided by
standardized protocols to ensure reproducibility and comparability of data. The following are
detailed methodologies for the key experiments cited, based on internationally recognized
guidelines such as those from the Organisation for Economic Co-operation and Development
(OECD) and ASTM International.

Melting Point Determination (OECD 102)

The melting point is determined as the temperature at which the phase transition from solid to
liquid occurs at atmospheric pressure.

e Apparatus: A common method involves using a capillary tube in a heated liquid bath or a
metal block. The apparatus includes a calibrated thermometer.

e Procedure:
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[e]

A small, finely powdered sample of metaldehyde is packed into a capillary tube.

o

The capillary tube is placed in the heating apparatus.

[¢]

The temperature is raised at a controlled rate.

[¢]

The temperatures at which melting begins and is complete are recorded to define the
melting range.

Boiling Point Determination (OECD 103)

For a substance that sublimes like metaldehyde, the boiling point is determined by measuring
the temperature at which its vapor pressure equals the atmospheric pressure.

o Apparatus: Methods like the ebulliometer, dynamic method, or differential thermal analysis
can be used.

e Procedure (Dynamic Method):
o The sample is placed in a suitable vessel and the pressure is varied.
o The temperature at which the substance boils is measured at different pressures.

o Avapor pressure-temperature curve is plotted, and the boiling point at standard pressure
is determined by interpolation.

Vapor Pressure Determination (OECD 104)

Vapor pressure is determined by methods such as the dynamic method, static method, or the
effusion method.

e Apparatus: A static method apparatus consists of a sample container, a pressure measuring
device, and a temperature-controlled chamber.

e Procedure (Static Method):
o A sample of metaldehyde is placed in the thermostated sample container.

o The system is evacuated to remove air.
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o The temperature is set and allowed to equilibrate.

o The pressure of the vapor in equilibrium with the substance is measured. This is repeated
at several temperatures to establish the vapor pressure curve.

Water Solubility Determination (OECD 105)

The water solubility is determined using either the column elution method for poorly soluble
substances or the flask method for more soluble substances. Given metaldehyde's solubility,
the flask method is appropriate.

o Apparatus: A glass flask with a stirrer, a constant temperature bath, and an analytical
instrument to determine the concentration of metaldehyde in the aqueous solution.

e Procedure (Flask Method):
o An excess amount of metaldehyde is added to a known volume of water in the flask.

o The mixture is agitated in the constant temperature bath for a sufficient time to reach
equilibrium (e.g., 24 hours).

o The solution is then centrifuged or filtered to remove undissolved solid.

o The concentration of metaldehyde in the clear aqueous phase is determined using a
suitable analytical technique, such as gas chromatography or high-performance liquid
chromatography.

Partition Coefficient (logP) Determination (OECD 107)

The n-octanol/water partition coefficient (Pow) is a measure of a chemical's lipophilicity. The
shake flask method is a common technique for its determination.

» Apparatus: Centrifuge tubes with stoppers, a mechanical shaker, and an analytical
instrument to measure the concentration of the substance in both phases.

e Procedure (Shake Flask Method):

o n-octanol and water are pre-saturated with each other.
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o A known amount of metaldehyde is dissolved in either n-octanol or water.

o The two phases are mixed in a centrifuge tube in defined volume ratios.

o The tube is shaken at a constant temperature until equilibrium is reached.

o The phases are separated by centrifugation.

o The concentration of metaldehyde in both the n-octanol and water phases is determined.

o The partition coefficient is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the agueous phase. The logarithm of this value is logP.

Flash Point Determination (ASTM D93)

The flash point is the lowest temperature at which vapors of the material will ignite when
exposed to an ignition source. The Pensky-Martens closed-cup tester is a standard method.

o Apparatus: A Pensky-Martens closed-cup apparatus, which includes a test cup, a lid with an
opening mechanism, a stirrer, and a heat source.

e Procedure:

o

The sample is placed in the test cup and the lid is closed.

[¢]

The sample is heated at a slow, constant rate while being stirred.

o

At regular temperature intervals, the ignition source is applied through the opening in the
lid.

o

The flash point is the lowest temperature at which a flash is observed.

Mechanism of Action and Signaling Pathway

Metaldehyde's toxicity is primarily neurological. After ingestion, it is partially hydrolyzed in the
acidic environment of the stomach to acetaldehyde. Both metaldehyde and acetaldehyde are
absorbed from the gastrointestinal tract.
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The primary mechanism of neurotoxicity involves the modulation of several neurotransmitter
systems:

o GABAergic System: Metaldehyde decreases the concentration of the inhibitory
neurotransmitter gamma-aminobutyric acid (GABA), leading to central nervous system
excitation and seizures.

o Serotonin and Noradrenaline: It also leads to decreased levels of serotonin (5-
hydroxytryptamine) and noradrenaline in the central nervous system, which lowers the
seizure threshold.

Stomach (Acidic } Hydrolsis I
Metaldehyde Ingestion

Click to download full resolution via product page

Caption: Metaldehyde's neurotoxic mechanism of action.
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Caption: General workflow for physicochemical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b535048#physicochemical-properties-of-metaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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